1-(5-Chloro-2-methoxyphenyl)-3-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]urea

• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)-3-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]urea
• InChI: InChI=1S/C15H18ClN5O2S/c1-23-13-3-2-10(16)8-12(13)19-15(22)18-11-4-6-21(7-5-11)14-9-17-24-20-14/h2-3,8-9,11H,4-7H2,1H3,(H2,18,19,22)
• InChI Key: PJXFAPLVPRQILP-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)NC2CCN(CC2)C3=NSN=C3
• Molecular Formula: C15H18ClN5O2S
• Molecular Weight: 367.9 g/mol

Description

1-(5-Chloro-2-methoxyphenyl)-3-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]urea is a synthetic compound that has gained attention for its potential applications in scientific research. This compound is also known as TAK-659 and is a kinase inhibitor that has been shown to have promising effects in various preclinical studies.

Mechanism of Action

1-(5-Chloro-2-methoxyphenyl)-3-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]urea is a kinase inhibitor that targets the Bruton's tyrosine kinase (BTK) pathway. BTK is involved in the activation of B cells and has been shown to be overactive in certain B-cell malignancies. By inhibiting BTK, 1-(5-Chloro-2-methoxyphenyl)-3-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]urea can prevent the activation of B cells and inhibit tumor growth. Additionally, this compound has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
1-(5-Chloro-2-methoxyphenyl)-3-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]urea has been shown to have various biochemical and physiological effects. In preclinical studies, this compound has been shown to inhibit the growth of B-cell malignancies and reduce inflammation. Additionally, 1-(5-Chloro-2-methoxyphenyl)-3-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]urea has been shown to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(5-Chloro-2-methoxyphenyl)-3-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]urea in lab experiments is its specificity for the BTK pathway. This compound has been shown to selectively inhibit BTK, which can be advantageous in studying the effects of BTK inhibition. However, one limitation of using this compound is its potential toxicity. In preclinical studies, high doses of 1-(5-Chloro-2-methoxyphenyl)-3-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]urea have been shown to cause liver toxicity.

Future Directions

There are several future directions for the use of 1-(5-Chloro-2-methoxyphenyl)-3-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]urea in scientific research. One potential direction is the use of this compound in combination with other drugs for the treatment of B-cell malignancies. Additionally, further studies are needed to determine the potential use of 1-(5-Chloro-2-methoxyphenyl)-3-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]urea in the treatment of autoimmune diseases and Alzheimer's disease. Further research is also needed to determine the optimal dose and dosing schedule for this compound to minimize potential toxicity.

Synthesis Methods

The synthesis of 1-(5-Chloro-2-methoxyphenyl)-3-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]urea involves the reaction of 5-chloro-2-methoxyaniline with 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-triazole, followed by the reaction with 1-(1,2,5-thiadiazol-3-yl)piperidin-4-amine. The resulting product is purified through column chromatography to obtain 1-(5-Chloro-2-methoxyphenyl)-3-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]urea.

Scientific Research Applications

1-(5-Chloro-2-methoxyphenyl)-3-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]urea has been shown to have potential applications in various scientific research fields. This compound has been studied for its anti-tumor effects, specifically in B-cell malignancies. It has also been shown to have anti-inflammatory effects and may be useful in the treatment of autoimmune diseases. Additionally, 1-(5-Chloro-2-methoxyphenyl)-3-[1-(1,2,5-thiadiazol-3-yl)piperidin-4-yl]urea has been studied for its potential use in the treatment of Alzheimer's disease.